Cas no 22649-24-7 (4,6,7-Trihydroxycoumarin)

• Product Name: 4,6,7-Trihydroxycoumarin
• CAS No: 22649-24-7
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 1411332
• PubChem ID: 86597497
• Update Time: 2025-04-20

4,6,7-Trihydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 4,6,7-Trihydroxycoumarin
• 2H-1-Benzopyran-2-one, 4,6,7-trihydroxy-
• 4,6,7-trihydroxychromen-2-one
• 4,6,7-trihydroxy-2H-chromen-2-one
• 22649-24-7
• SCHEMBL6365673
• FNYQCLTWIHHCQV-UHFFFAOYSA-N
• 4,6,7-trihydroxy-coumarin
• 4?6?7-Trihydroxycoumarin
• CHEBI:183632

• Inchi： 1S/C9H6O5/c10-5-3-9(13)14-8-2-7(12)6(11)1-4(5)8/h1-3,10-12H
• InChI Key： FNYQCLTWIHHCQV-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C(=CC1=2)O)O)O)=O

Computed Properties

• Exact Mass: 194.02148
• Monoisotopic Mass: 194.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins